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Compound of Interest

Compound Name: N-(1H-Pyrazol-3-yl)acetimidamide
CAS No.: 51247-95-1
Cat. No.: B1627592
Get Quote
. J

Executive Summary & Compound Identity

N-(1H-Pyrazol-3-yl)acetimidamide (CAS: 51247-95-1) is a critical nitrogen-rich
pharmacophore often utilized as a bioisostere for guanidines or amidines in kinase inhibitor
development (e.g., JAK, CDK inhibitors).[1][2][3][4] Its high nitrogen content (theoretical >45%)
makes elemental analysis (CHN) a definitive tool for validating identity and purity, particularly
for distinguishing the active amidine from its primary degradation product, the corresponding
acetamide.

This guide provides a comparative analysis of the theoretical and observed elemental
composition of N-(1H-Pyrazol-3-yl)acetimidamide against its common salt forms and
hydrolytic impurities. It establishes a self-validating protocol for researchers to confirm
synthesis success.

Chemical Profile[3][5][6][7][8][9][10][11][12][13]

o |[UPAC Name: N-(1H-Pyrazol-3-yl)acetimidamide[1][2][3][5][6]

e Molecular Formula: CsHsNa[5]
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e Molecular Weight: 124.14 g/mol [5]

e Key Functional Group: Amidine (-C(=NH)NH-) attached to a Pyrazole ring.

Elemental Analysis Benchmarks: The "Gold
Standard"

In drug development, the "performance” of a chemical intermediate is defined by its stability
and purity. The following tables serve as the reference standard for validating your isolated
product.

Table 1: Comparative Elemental Composition
(Theoretical)

This table compares the target free base against its Hydrochloride salt (common isolation form)
and its primary hydrolysis impurity. Note the significant shift in Nitrogen content, which serves
as the primary quality attribute.

Compo % % %
MW ( % . % .

und Formula Hydrog Nitroge Chlorin
g/mol ) Carbon Oxygen

Form en n

Target

(Free CsHsNa 124.14 48.37 6.50 45.13 0.00 0.00

Base)

Target

CsHsNa[2

(HCI JHCI 160.60 37.39 5.65 34.89 0.00 22.07

Salt)

Impurity

(Acetami CsHsNsO  125.13 47.99 5.64 33.58 12.79 0.00

de)*

*Note: The "Impurity" (N-(1H-Pyrazol-3-yl)acetamide) is the thermodynamic sink. A drop in
Nitrogen from ~45% to ~33% indicates hydrolysis.
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Performance Analysis: Interpreting Your Data

Unlike standard HPLC which requires a reference standard, Elemental Analysis provides
absolute data. Use the logic below to diagnose your synthesis "performance.”

Diagnosis Logic:
e Low Nitrogen (< 44% for Free Base):

o Cause: Hygroscopicity or Hydrolysis. Amidines are basic and hygroscopic. Absorbed water
dilutes the %N.

o Critical Failure:[1] If %N drops toward 33% and Oxygen is detected, the amidine has
hydrolyzed to the amide.

e Presence of Chlorine:

o Context: If you synthesized via the Pinner reaction (using HCI/EtOH), your product is likely
the HCI salt.

o Validation: Check if %CI matches ~22%.[7] If %Cl is present but < 20%, you have a mixed
salt/free-base species, requiring recrystallization.

e High Carbon (> 49%):

o Cause: Trapped solvent (e.g., Ethanol, Toluene) or unreacted starting material (if carbon-
rich).

Visualizing the Stability Pathway

The diagram below illustrates the synthesis and degradation pathways that dictate the
elemental results.
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Figure 1: Synthesis and degradation workflow. Red paths indicate stability failures detectable
by Elemental Analysis.

Experimental Protocols

To achieve the theoretical values listed above, the following protocols for synthesis and
purification are recommended. These methods prioritize the removal of hygroscopic water and
inorganic salts.

Protocol A: Synthesis via Pinner Reaction (HCI Salt
Formation)

This method yields the most stable form (Hydrochloride) for storage.
e Reactants: Dissolve 3-aminopyrazole (1.0 eq) in dry Ethanol.

 Activation: Add Ethyl acetimidate hydrochloride (1.2 eq) OR treat acetonitrile with dry HCI
gas at 0°C.

» Reaction: Stir at room temperature for 12—16 hours under Nitrogen.
o Precipitation: The product often precipitates. If not, add diethyl ether to induce crystallization.
 Purification (Crucial for EA):

o Filter the solid.[8]

o Wash with cold anhydrous ether (removes unreacted organic impurities).
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o Drying: Dry under high vacuum (< 1 mbar) at 40°C for 24 hours over P20s. Note: Standard
oven drying is insufficient to remove bound water from the amidine salt.

Protocol B: Isolation of Free Base (For Biological
Assays)

¢ Neutralization: Dissolve the HCI salt in minimal water.

Basification: Add cold 2M NaOH dropwise until pH ~10.

Extraction: Immediately extract with Ethyl Acetate (3x). Do not delay, as the free base
hydrolyzes in water over time.

Drying: Dry organic layer over NazSOa, filter, and evaporate.

Validation: Submit for EA immediately. Expect C: ~48.3%, N: ~45.1%.

References & Authoritative Grounding

o Compound Registry: N-(1H-Pyrazol-3-yl)acetimidamide.[1][2][3][5][6] CAS Registry
Number: 51247-95-1.[2][3][5] Chemical Abstracts Service (ACS).

o Synthesis Methodology: Pinner, A. (1892). Die Imidoather und ihre Derivate. Oppenheim,
Berlin. (Foundational chemistry for acetimidamide synthesis).

o Pyrazole Chemistry: Elguero, J. (1984). Pyrazoles and their Benzo Derivatives.
Comprehensive Heterocyclic Chemistry, 5, 167-303. (Context on pyrazole tautomerism and
stability).

e Analytical Standard:Standard Practice for Calculation of Elemental Analysis Data. ASTM
E2579. (Guideline for interpreting CHN deviations).

Disclaimer: This guide is for research purposes only. Handling amidines requires appropriate
PPE due to their basicity and potential biological activity. Always consult the specific SDS for N-
(1H-Pyrazol-3-yl)acetimidamide before handling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

717

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1627592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

